Cas no 1172298-74-6 (2-[5-amino-4-(4-fluorobenzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-[5-amino-4-(4-fluorobenzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3-methoxyphenyl)acetamide
• CAS No: 1172298-74-6
• MF: C₂₄H₂₂FN₅O₄S
• MW: 495.525987148285
• CID: 5389390
• Update Time: 2025-05-21

2-[5-amino-4-(4-fluorobenzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-3-anilino-4-(4-fluorophenyl)sulfonylpyrazol-1-yl]-N-(3-methoxyphenyl)acetamide
• 2-[5-amino-4-(4-fluorobenzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C24H22FN5O4S/c1-34-19-9-5-8-18(14-19)27-21(31)15-30-23(26)22(24(29-30)28-17-6-3-2-4-7-17)35(32,33)20-12-10-16(25)11-13-20/h2-14H,15,26H2,1H3,(H,27,31)(H,28,29)
• InChI Key： IKXQBQONCOEDCD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CN1C(N)=C(S(C2=CC=C(F)C=C2)(=O)=O)C(NC2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[5-amino-4-(4-fluorobenzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3-methoxyphenyl)acetamide

Comprehensive Analysis of 2-[5-amino-4-(4-fluorobenzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3-methoxyphenyl)acetamide (CAS No. 1172298-74-6)

The compound 2-[5-amino-4-(4-fluorobenzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3-methoxyphenyl)acetamide (CAS No. 1172298-74-6) is a highly specialized pyrazole-derived molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a fluorobenzenesulfonyl moiety, a phenylamino group, and a methoxyphenyl acetamide tail, making it a subject of interest for drug discovery and targeted therapy development. Researchers are increasingly exploring its interactions with enzymes and receptors, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the scientific community has focused on small-molecule inhibitors like this compound due to their precision in modulating cellular pathways. The presence of the 4-fluorobenzenesulfonyl group enhances its binding affinity to specific protein targets, while the 5-amino and 3-phenylamino substituents contribute to its stability and solubility. These features align with current trends in personalized medicine and structure-activity relationship (SAR) studies, where molecular tweaks can dramatically alter efficacy.

The compound’s CAS No. 1172298-74-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cancer research and inflammatory disease studies. Its mechanism may involve interference with pro-inflammatory cytokines or cell proliferation markers, though detailed in vivo data remain under investigation. Notably, the N-(3-methoxyphenyl)acetamide segment is analogous to motifs found in approved drugs, suggesting potential for repurposing or derivatization.

From a synthetic chemistry perspective, the preparation of 2-[5-amino-4-(4-fluorobenzenesulfonyl)-3-(phenylamino)-1H-pyrazol-1-yl]-N-(3-methoxyphenyl)acetamide involves multi-step heterocyclic condensation and sulfonylation reactions. Optimizing yield and purity is critical, given the compound’s application in high-throughput screening. Analytical techniques like HPLC and LC-MS are essential for quality control, as impurities could skew biological assay results.

Emerging discussions in computational drug design highlight this compound’s docking potential with ATP-binding pockets or allosteric sites. Virtual screening libraries increasingly include derivatives of 1172298-74-6, leveraging its scaffold for fragment-based drug discovery. Such approaches reduce R&D costs and accelerate lead identification—a priority for biotech startups and academia alike.

Environmental and metabolic stability studies are also gaining traction. The fluorine atom in the benzenesulfonyl group may affect cytochrome P450 interactions, influencing pharmacokinetics. Researchers are probing whether the compound’s logP and hydrogen bonding capacity align with Lipinski’s Rule of Five, a benchmark for drug-likeness.

In summary, CAS No. 1172298-74-6 represents a versatile tool for probing disease mechanisms and designing next-generation therapeutics. Its structural complexity and functional diversity position it at the intersection of medicinal chemistry, biophysics, and translational research. As interest grows in precision oncology and immune modulation, this compound’s role will likely expand, supported by advances in AI-driven molecular modeling and high-content screening technologies.